Cas no 1006449-75-7 ((2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1006449-75-7
• MF: C₁₃H₁₅F₂N₃
• MW: 251.275109529495
• MDL: MFCD08697228
• CID: 3060663
• PubChem ID: 19624844
• Update Time: 2025-06-09

(2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine
• (2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine
• N-(2,5-DIFLUOROBENZYL)-N-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
• EN300-231162
• [(2,5-difluorophenyl)methyl][(1,3-dimethylpyrazol-4-yl)methyl]amine
• 1006449-75-7
• STK351468
• 1-(2,5-difluorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine
• 1-(2,5-difluorophenyl)-N-[(1,3-dimethylpyrazol-4-yl)methyl]methanamine
• AKOS000316236
• GQB44975
• CS-0282598
• [(2,5-difluorophenyl)methyl][(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine

• MDL： MFCD08697228
• Inchi： 1S/C13H15F2N3/c1-9-11(8-18(2)17-9)7-16-6-10-5-12(14)3-4-13(10)15/h3-5,8,16H,6-7H2,1-2H3
• InChI Key： UVUWSHZNMDQPBA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CNCC1=CN(C)N=C1C)F

Computed Properties

• Exact Mass: 251.12340382Da
• Monoisotopic Mass: 251.12340382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.9Ų

Additional information on (2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine

Comprehensive Guide to (2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1006449-75-7): Properties, Applications, and Research Insights

The compound (2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1006449-75-7) is a specialized amine derivative with a unique molecular structure that combines a difluorophenyl group and a dimethylpyrazole moiety. This structural configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and chemical synthesis. In this article, we delve into its characteristics, potential applications, and the latest advancements related to this compound.

One of the key features of (2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine is its fluorinated aromatic ring, which enhances its stability and reactivity in various chemical environments. The presence of fluorine atoms often improves bioavailability and metabolic stability, traits highly sought after in drug discovery. Researchers are exploring its potential as a building block for novel small-molecule therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

In the realm of organic synthesis, this compound serves as a versatile intermediate. Its methylamine and pyrazole functionalities allow for further derivatization, enabling the creation of complex molecules with tailored properties. Recent studies highlight its utility in catalysis and ligand design, where its electron-rich structure facilitates selective bond formation. These attributes align with the growing demand for sustainable chemistry and green synthesis practices, addressing modern environmental concerns.

The pharmacokinetic profile of CAS No. 1006449-75-7 is another area of active investigation. Preliminary data suggest favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, prompting its inclusion in high-throughput screening libraries. Its compatibility with biomolecular targets such as G-protein-coupled receptors (GPCRs) and kinases has sparked interest in precision medicine applications. This aligns with current trends in personalized therapeutics, where molecular specificity is paramount.

From an industrial perspective, (2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine is gaining traction in agrochemical research. Fluorinated compounds are known for their efficacy in crop protection, and this molecule’s structural motifs may contribute to next-generation pesticides or herbicides. Its potential role in sustainable agriculture solutions resonates with global efforts to enhance food security while minimizing ecological impact.

Safety and regulatory compliance are critical considerations for any chemical entity. While CAS No. 1006449-75-7 is not classified as hazardous under current guidelines, proper handling protocols must be followed to ensure workplace safety. Researchers emphasize the importance of structure-activity relationship (SAR) studies to optimize its efficacy and minimize unintended effects, reflecting the broader shift toward rational drug design.

In conclusion, (2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine represents a compelling case study in the intersection of chemical innovation and applied science. Its multifaceted applications—from drug development to agricultural chemistry—underscore its relevance in addressing contemporary scientific challenges. As research progresses, this compound may unlock new possibilities in molecular engineering and therapeutic breakthroughs, solidifying its place in the scientific lexicon.